rac trans-2-Phenylcyclopropylamine-d5 Hydrochloride
Overview
Description
“rac trans-2-Phenylcyclopropylamine-d5 Hydrochloride” is a chemical compound used in scientific research. It is a stable isotope labelled compound and is categorized under enzyme inhibitors . The unlabelled CAS Number is 1986-47-6 .
Molecular Structure Analysis
The molecular formula of “rac trans-2-Phenylcyclopropylamine-d5 Hydrochloride” is C9 2H5 H6 N . Cl H . The exact mass is 174.09700 .Physical And Chemical Properties Analysis
The molecular weight of “rac trans-2-Phenylcyclopropylamine-d5 Hydrochloride” is 174.68 . The melting point is 162-169ºC . The LogP value is 3.00350 .Scientific Research Applications
Monoamine Oxidase (MAO) Inhibition
This compound is an irreversible, nonselective monoamine oxidase (MAO) inhibitor . MAO inhibitors are used in the treatment of depression and other neurological disorders. They work by increasing the levels of certain chemicals in the brain that help elevate mood.
Lysine-specific Demethylase 1 (LSD1) Inhibition
The compound is also a lysine-specific demethylase 1 (LSD1) inhibitor . LSD1 is an enzyme that removes methyl groups from lysine residues of proteins. Inhibitors of LSD1 have potential therapeutic applications in cancer and other diseases.
Neurological Disease Research
Given its role as a MAO inhibitor, this compound can be used in research related to neurological diseases . It can help scientists understand the role of monoamine oxidase in these diseases and develop new treatments.
Proteomics Research
The compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used to study the effects of MAO inhibition on protein expression and function.
Biochemical Tools
The compound can be used as a biochemical tool for various purposes, including the interference in signaling pathways and enzyme inhibition .
Cell Delivery Systems
The compound can be used in cell delivery systems . These are methods used to introduce substances into cells. In this context, the compound could be used to deliver other molecules into cells for research purposes.
Mechanism of Action
“rac trans-2-Phenylcyclopropylamine-d5 Hydrochloride” is a deuterium labelled (rel)-Tranylcypromine hydrochloride . (rel)-Tranylcypromine hydrochloride is an irreversible, nonselective monoamine oxidase (MAO) inhibitor used in the treatment of depression . It is also a lysine-specific demethylase 1 (LSD1) inhibitor .
Safety and Hazards
properties
IUPAC Name |
(1R,2S)-2-(2,3,4,5,6-pentadeuteriophenyl)cyclopropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N.ClH/c10-9-6-8(9)7-4-2-1-3-5-7;/h1-5,8-9H,6,10H2;1H/t8-,9+;/m0./s1/i1D,2D,3D,4D,5D; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPEFMSTTZXJOTM-KMWRGRSGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])[C@@H]2C[C@H]2N)[2H])[2H].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40662166 |
Source
|
| Record name | (1R,2S)-2-(~2~H_5_)Phenylcyclopropan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40662166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
rac trans-2-Phenylcyclopropylamine-d5 Hydrochloride | |
CAS RN |
107077-98-5 |
Source
|
| Record name | Cyclopropanamine, 2-(phenyl-d5)-, hydrochloride, trans- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=107077-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (1R,2S)-2-(~2~H_5_)Phenylcyclopropan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40662166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | rac-(1R,2S)-2-[(2,3,4,5,6-2H5)phenyl]cyclopropan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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